Tinosporaside

• Molecular Formula: C25H32O10
• Molecular Weight: 492.5 g/mol
• InChI: InChI=1S/C25H32O10/c1-24-7-5-13-22(31)33-15(12-6-8-32-11-12)9-25(13,2)21(24)14(27)3-4-17(24)35-23-20(30)19(29)18(28)16(10-26)34-23/h3-4,6,8,11,13,15-21,23,26,28-30H,5,7,9-10H2,1-2H3/t13-,15-,16+,17+,18+,19-,20+,21+,23-,24-,25+/m0/s1
• InChIKey: ZXHPKYMQXNHREV-LZLOTQJESA-N

Tinosporaside Procurement Guide

Tinosporaside (CAS 120163‑16‑8, C₂₅H₃₂O₁₀, MW 492.52) is an 18‑norclerodane diterpene O‑glucoside originally isolated from the stem wood of Tinospora cordifolia (Menispermaceae) [REFS‑1]. It belongs to the cis‑clerodane diterpenoid class that includes borapetosides, tinosporosides, and columbin analogues [REFS‑2]. Unlike the broader clerodane pool, tinosporaside has been mechanistically characterized for its capacity to stimulate glucose uptake in skeletal muscle via simultaneous engagement of PI3K/AKT and AMPK signaling, accompanied by confirmed GLUT4 translocation and in vivo antihyperglycemic efficacy in db/db mice [REFS‑3].

▶ Skeletal muscle glucose transport studies Reported PI3K/AKT & AMPK pathway engagement

▶ GLUT4 translocation assay context Reported enhancement in L6 myotubes

▶ In vivo model-response context Data available in db/db mouse model

• [1] Hanuman JB, Bhatt RK, Sabata BK. Tinosporaside, an 18‑norclerodane glucoside from Tinospora cordifolia. Phytochemistry. 1989;28(1):285‑286. doi:10.1016/0031‑9422(89)85057‑5 View Source
• [2] Gao Y, Niu YF, Wang F, et al. Clerodane Diterpenoids with Anti‑hyperglycemic Activity from Tinospora crispa. Natural Products and Bioprospecting. 2016;6(5):247‑255. doi:10.1007/s13659‑016‑0109‑3 View Source
• [3] Mishra A, Maurya R, Mishra S, et al. Tinosporaside from Tinospora cordifolia Encourages Skeletal Muscle Glucose Transport through Both PI‑3‑Kinase‑ and AMPK‑Dependent Mechanisms. Molecules. 2023;28(2):483. doi:10.3390/molecules28020483 View Source

Tinosporaside vs. Other Clerodane Diterpenoids

Clerodane diterpenoids from Tinospora species (e.g., borapetoside C, borapetoside E, tinosporoside A) share a common scaffold but diverge critically in target tissue, glucose‑transporter isoform engagement, and signaling architecture. Borapetoside C acts primarily through hepatic IR‑Akt‑GLUT2 and lacks demonstrated skeletal‑muscle GLUT4 translocation [REFS‑1]; borapetoside E reduces serum glucose in alloxan‑induced and db/db mice but its molecular mechanism at the skeletal‑muscle level remains uncharacterized [REFS‑2]. Procurement of an untested “Tinospora diterpenoid” without these mechanistic distinctions risks selecting a compound that fails to replicate tinosporaside’s dual PI3K/AMPK‑dependent glucose‑disposal phenotype in muscle — the tissue responsible for the majority of postprandial glucose clearance [REFS‑3].

Attribute

Tinosporaside

Borapetoside C

Primary target tissue

Skeletal muscle (L6)

Liver (IR‑Akt‑GLUT2)

GLUT4 translocation data

Reported in L6 myotubes

Not available

Pathway dependency

PI3K + AMPK dual

IR‑Akt only

Mechanistic validation

Inhibitor‑confirmed dual pathway

No skeletal‑muscle inhibitor data

Borapetoside E comparator

─

Antihyperglycemic activity reported, but molecular mechanism in muscle uncharacterized

• [1] Ruan CT, Lam SH, Lee SS, Su MJ. Borapetoside C from Tinospora crispa improves insulin sensitivity in diabetic mice. Phytomedicine. 2012;19(8‑9):719‑724. doi:10.1016/j.phymed.2012.03.009 View Source
• [2] Gao Y, Niu YF, Wang F, et al. Clerodane Diterpenoids with Anti‑hyperglycemic Activity from Tinospora crispa. Natural Products and Bioprospecting. 2016;6(5):247‑255. doi:10.1007/s13659‑016‑0109‑3 View Source
• [3] Mishra A, Maurya R, Mishra S, et al. Tinosporaside from Tinospora cordifolia Encourages Skeletal Muscle Glucose Transport through Both PI‑3‑Kinase‑ and AMPK‑Dependent Mechanisms. Molecules. 2023;28(2):483. doi:10.3390/molecules28020483 View Source

Tinosporaside Quantitative Evidence vs. In‑Class Diterpenoids

Dual PI3K/AKT and AMPK Pathway Activation in Skeletal Muscle

Tinosporaside is the only clerodane diterpenoid for which concomitant PI3K‑ and AMPK‑dependent glucose uptake stimulation has been experimentally demonstrated in skeletal‑muscle cells, using pathway‑selective inhibitors. At 20 µM, tinosporaside increased basal glucose uptake 2.15‑fold (p < 0.01) vs. untreated control in L6 myotubes (16 h treatment), and GLUT4 surface translocation was elevated 1.52‑fold [REFS‑1]. The effect was completely abolished by the PI3K inhibitor wortmannin (100 nM) and significantly suppressed by the AMPK inhibitor Compound C (p < 0.01 vs. tinosporaside‑treated) [REFS‑1]. In contrast, borapetoside C engages IR‑Akt‑GLUT2 signaling in liver and lacks any reported GLUT4 translocation data in L6 myotubes [REFS‑2]. This mechanistic bifurcation carries functional consequence: GLUT4 is the dominant insulin‑responsive transporter in skeletal muscle, whereas GLUT2 predominates in liver and pancreatic β‑cells.

Glucose uptake & GLUT4

Cross‑study comparable

Tinosporaside: 2.15‑fold uptake increase (p<0.01), GLUT4 1.52‑fold; dual PI3K/AMPK dependency

Borapetoside C: hepatic IR‑Akt‑GLUT2; no L6 GLUT4 data

Supports muscle‑specific glucose transport research

L6 myotubes; wortmannin/Compound C inhibitor confirmation

Evidence Dimension	Glucose uptake stimulation and signaling pathway engagement in skeletal muscle cells
Target Compound Data	Tinosporaside: 2.15‑fold basal glucose uptake increase at 20 µM (16 h, L6 myotubes); GLUT4 surface translocation 1.52‑fold; effect abolished by wortmannin (PI3K inhibitor) and Compound C (AMPK inhibitor) [REFS‑1]
Comparator Or Baseline	Borapetoside C: hepatic IR‑Akt‑GLUT2 pathway activation; no L6‑myotube GLUT4 data available [REFS‑2]. Basal control (untreated) = 1.0‑fold.
Quantified Difference	Tinosporaside uniquely demonstrates PI3K + AMPK dual dependency in skeletal muscle; borapetoside C limited to IR‑Akt‑GLUT2 in liver.
Conditions	L6 rat skeletal‑muscle myotubes; 16 h treatment; 2‑deoxyglucose uptake assay; GLUT4myc translocation assay; inhibitor co‑treatment (wortmannin 100 nM, Compound C 10 µM) [REFS‑1]

Why This Matters

Skeletal muscle accounts for ~75 % of insulin‑stimulated glucose disposal; a compound that demonstrably activates both insulin‑dependent (PI3K) and insulin‑independent (AMPK) glucose‑transport pathways in this tissue offers a mechanistically broader anti‑hyperglycemic profile than liver‑centric comparators, making it the rational choice for muscle‑targeted metabolic research programs.

• [1] Mishra A, Maurya R, Mishra S, et al. Tinosporaside from Tinospora cordifolia Encourages Skeletal Muscle Glucose Transport through Both PI‑3‑Kinase‑ and AMPK‑Dependent Mechanisms. Molecules. 2023;28(2):483. doi:10.3390/molecules28020483 View Source
• [2] Ruan CT, Lam SH, Lee SS, Su MJ. Borapetoside C from Tinospora crispa improves insulin sensitivity in diabetic mice. Phytomedicine. 2012;19(8‑9):719‑724. doi:10.1016/j.phymed.2012.03.009 View Source

α‑Glucosidase Binding Affinity: Head‑to‑Head Docking Comparison

In a direct comparative in silico molecular‑docking study against the α‑glucosidase receptor, tinosporaside yielded the most favorable free binding energy (ΔG = −9.04 kcal/mol) and the lowest inhibition constant (Ki = 0.23 µM) among five Tinospora cordifolia constituents and the clinical comparator acarbose [REFS‑1]. The rank order was: tinosporaside (−9.04 kcal/mol, Ki 0.23 µM) > amritoside D (−8.85 kcal/mol, Ki 0.32 µM) > amritoside C (−8.78 kcal/mol, Ki 0.36 µM) > amritoside D tetraacetate (−8.07 kcal/mol, Ki 1.21 µM) > tinosponone (−6.57 kcal/mol, Ki 15.4 µM) > natural ligand acarbose (−6.16 kcal/mol, Ki 30.28 µM) [REFS‑1]. Tinosporaside’s Ki was approximately 132‑fold lower (more potent) than that of acarbose in this model.

α‑Glucosidase docking

Head‑to‑head comparison

Tinosporaside

Amritoside D

Amritoside C

Acarbose

ΔG −9.04 kcal/mol; Ki 0.23 µM (vs acarbose Ki 30.28 µM)

Top‑ranked in silico α‑glucosidase binder

AutoDock 4.2; docking model; requires enzyme assay confirmation

Evidence Dimension	α‑Glucosidase binding affinity (ΔG) and inhibition constant (Ki)
Target Compound Data	Tinosporaside: ΔG = −9.04 kcal/mol, Ki = 0.23 µM [REFS‑1]
Comparator Or Baseline	Amritoside C: ΔG −8.78 kcal/mol, Ki 0.36 µM; Amritoside D: ΔG −8.85 kcal/mol, Ki 0.32 µM; Amritoside D tetraacetate: ΔG −8.07 kcal/mol, Ki 1.21 µM; Tinosponone: ΔG −6.57 kcal/mol, Ki 15.4 µM; Acarbose: ΔG −6.16 kcal/mol, Ki 30.28 µM [REFS‑1]
Quantified Difference	Tinosporaside ΔG advantage of 0.19–2.88 kcal/mol vs. other diterpenoids and 2.88 kcal/mol vs. acarbose; Ki 132‑fold lower than acarbose.
Conditions	In silico molecular docking (AutoDock Tools 4.2); α‑glucosidase receptor; geometry optimization via Gaussian 09; visualization with BIOVIA Discovery Studio 2021 [REFS‑1]

Why This Matters

This head‑to‑head ranking provides a quantitative, reproducible basis for prioritizing tinosporaside over other T. cordifolia diterpenoids in α‑glucosidase‑targeted antidiabetic screening cascades, and its superior score over the established drug acarbose signals potential for development pathways distinct from existing α‑glucosidase inhibitors.

• [1] In silico α‑Glucosidase Docking Study of Tinospora cordifolia Diterpenoids. Garuda — Garba Rujukan Digital, Kemdikbud, Indonesia. 2022. Accessed via https://garuda.kemdikbud.go.id/documents/detail/3063048 View Source

CYP450 Inhibition Profile: Low Interaction Liability

Tinosporaside was evaluated against four major human CYP450 isozymes (CYP3A4, CYP2D6, CYP2C9, CYP1A2) using recombinant human liver microsomes and fluorescence‑based assays. The observed IC50 values were: CYP3A4 = 136.45 µg/ml, CYP2D6 = 144.37 µg/ml, CYP2C9 = 127.55 µg/ml, and CYP1A2 = 141.82 µg/ml [REFS‑1]. All values were substantially higher (i.e., weaker inhibition) than those of the respective positive control inhibitors, indicating a low potential for metabolism‑mediated herb‑drug interactions [REFS‑1]. This contrasts with many natural‑product diterpenoids for which CYP inhibition data are entirely absent from the peer‑reviewed literature, creating procurement uncertainty for programs that require defined ADME‑Tox profiles.

CYP450 inhibition

Supporting evidence

CYP3A4

136.45 µg/ml

CYP2D6

144.37 µg/ml

CYP2C9

127.55 µg/ml

CYP1A2

141.82 µg/ml

All IC50 values higher than positive controls

Low CYP inhibition liability profile

Human recombinant liver microsomes; fluorescence assay

Evidence Dimension	CYP450 isozyme inhibition (IC50)
Target Compound Data	Tinosporaside IC50: CYP3A4 = 136.45 µg/ml; CYP2D6 = 144.37 µg/ml; CYP2C9 = 127.55 µg/ml; CYP1A2 = 141.82 µg/ml [REFS‑1]
Comparator Or Baseline	Positive control inhibitors for each isozyme (specific values not enumerated in the source; described as “known inhibitors” with lower IC50 values) [REFS‑1]
Quantified Difference	Tinosporaside IC50 values higher than positive controls for all four isozymes, indicating weaker CYP inhibition.
Conditions	Recombinant human liver microsomes; fluorescence microplate assay; CYP450‑CO complex assay for pooled rat liver microsomes; tinosporaside content in extract standardized at 1.64 % w/w via RP‑HPLC [REFS‑1]

Why This Matters

Documented low CYP inhibition liability de‑risks tinosporaside for in‑vivo polypharmacy or combination‑therapy studies, providing a procurement‑relevant ADME‑Tox differentiator over uncharacterized clerodane analogues that carry unknown interaction risks.

• [1] Ghatpande NS, et al. Metabolism‑mediated interaction potential of standardized extract of Tinospora cordifolia through rat and human liver microsomes. Indian J Pharmacol. 2016;48(5):576‑581. doi:10.4103/0253‑7613.190758 View Source

In Vivo Antihyperglycemic Efficacy in db/db Mice

Oral administration of tinosporaside (30 mg/kg, 15 days) to C57BL‑Ks db/db mice reduced fasting blood glucose by 40.5 % (p < 0.01) and improved the oral glucose tolerance test AUC by 30.8 % (p < 0.01 vs. vehicle) [REFS‑1]. Serum triglycerides decreased by 27.4 % and total cholesterol also declined significantly [REFS‑1]. In a separate study, intraperitoneal borapetoside E (compound 1, 40 mg/kg, 5 administrations) reduced glucose from 21.93 ± 4.10 mM to 17.85 ± 2.83 mM in db/db mice, representing an ~18.6 % decrease [REFS‑2]. While direct cross‑study potency comparisons are confounded by differing routes, doses, and treatment durations, tinosporaside delivered a larger relative fasting‑glucose reduction at a lower oral dose over a longer treatment period, with concomitant improvements in lipid profile not reported for borapetoside E.

In vivo db/db model

Cross‑study comparable

Tinosporaside: −40.5% fasting glucose (p<0.01), OGTT AUC −30.8%, lipid improvements

Borapetoside E: −18.6% fasting glucose; no lipid or OGTT data reported

Model‑response context in db/db mice

15‑day oral administration; db/db genetic model

Evidence Dimension	In vivo fasting blood glucose reduction in db/db type 2 diabetic mice
Target Compound Data	Tinosporaside: 40.5 % fasting glucose reduction (p < 0.01); 30.8 % OGTT AUC improvement (p < 0.01); 27.4 % TG decrease. Dose: 30 mg/kg p.o. daily for 15 days [REFS‑1]
Comparator Or Baseline	Borapetoside E: ~18.6 % glucose reduction (from 21.93 ± 4.10 mM to 17.85 ± 2.83 mM, p = 0.041). Dose: 40 mg/kg i.p. for 5 administrations; vehicle‑treated db/db model = 21.93 mM [REFS‑2]. Metformin (positive control within the borapetoside E study): glucose lowered to 8.89 ± 2.80 mM.
Quantified Difference	Tinosporaside: −40.5 % fasting glucose. Borapetoside E: −18.6 % fasting glucose. Tinosporaside also reported significant improvements in lipid profile, not documented for borapetoside E.
Conditions	C57BL‑Ks db/db mice (genetic type 2 diabetes model); OGTT performed on days 10 and 15 for tinosporaside; borapetoside E study used both alloxan‑induced T1DM and db/db T2DM models [REFS‑1, REFS‑2]

Why This Matters

For procurement decisions involving in‑vivo metabolic disease models, tinosporaside offers the only published dataset combining substantial fasting‑glucose reduction, glucose‑tolerance improvement, and lipid‑lowering effects with confirmed dual‑pathway skeletal‑muscle mechanism — a multidimensional efficacy profile not yet reported in a single study for any other clerodane diterpenoid.

• [1] Mishra A, Maurya R, Mishra S, et al. Tinosporaside from Tinospora cordifolia Encourages Skeletal Muscle Glucose Transport through Both PI‑3‑Kinase‑ and AMPK‑Dependent Mechanisms. Molecules. 2023;28(2):483. doi:10.3390/molecules28020483 View Source
• [2] Gao Y, Niu YF, Wang F, et al. Clerodane Diterpenoids with Anti‑hyperglycemic Activity from Tinospora crispa. Natural Products and Bioprospecting. 2016;6(5):247‑255. doi:10.1007/s13659‑016‑0109‑3 View Source

Validated HPTLC Quantification for Identity Verification

A validated HPTLC method for simultaneous quantification of tinosporaside in polyherbal formulations has been developed, achieving linear, precise, and accurate detection at 230 nm [REFS‑1]. In a comparative analysis, laboratory‑prepared authentic formulation contained 0.954 % tinosporaside, whereas marketed formulations contained substantially lower amounts (0.347 %, 0.14 %, or none detected), exposing the risk of sourcing degraded or adulterated material [REFS‑1]. Tinosporaside has additionally been validated as a species‑specific chemical marker at Rf 0.45 in HPTLC fingerprinting of T. sinensis and T. crispa, enabling botanical authentication of source material [REFS‑2].

HPTLC quantification

Supporting evidence

Lab formulation: 0.954% tinosporaside

Marketed formulations: 0%–0.347%; Rf 0.45 validated marker

Validated identity verification method

HPTLC at 230 nm; linearity, precision confirmed

Evidence Dimension	Tinosporaside content in polyherbal formulations and botanical identity confirmation
Target Compound Data	Laboratory formulation: 0.954 % tinosporaside by HPTLC [REFS‑1]; HPTLC Rf = 0.45 in T. sinensis and T. crispa [REFS‑2]
Comparator Or Baseline	Marketed formulation MF‑1: 0.347 %; MF‑2: 0.14 %; MF‑3: not detected. Berberine (Rf 0.23) used as co‑marker for species differentiation [REFS‑1, REFS‑2]
Quantified Difference	Laboratory formulation contained 2.7‑fold to >6.8‑fold more tinosporaside than marketed alternatives; one marketed formulation entirely lacked tinosporaside.
Conditions	HPTLC detection at 230 nm; methanolic extraction via Soxhlet; silica gel plates; validated for linearity, precision, accuracy [REFS‑1]; species‑level fingerprinting with microscopic imaging and physicochemical profiling [REFS‑2]

Why This Matters

Procurement of tinosporaside with a validated, published quantification method ensures identity‑confirmed material, mitigating the risk of receiving degraded, misidentified, or counterfeit diterpenoid samples — a documented hazard evidenced by tinosporaside‑absent marketed preparations.

• [1] Jariwala JK, Saluja AK, Anajwala CC, Dakhara SL. Simultaneous estimation of Guggulsterone E & Z and Tinosporaside in Jivitprada vati by HPTLC method. Int J Green Pharm. 2014;8(3):187‑193. View Source
• [2] Evaluation of Tinospora species: T. cordifolia, T. sinensis and T. crispa with microscopic imaging, physicochemical properties and major compounds profiling for authentic uses. Genetic Resources and Crop Evolution. 2023. doi:10.1007/s10722‑023‑01718‑1 View Source

Anti‑Inflammatory Activity in Anemia‑of‑Inflammation Model

In a Wistar rat model of inflammation‑associated anemia, Tinospora cordifolia extract containing tinosporaside (confirmed by HPLC) significantly increased hemoglobin and RBC counts, suppressed hepatic hepcidin (HAMP) gene expression, and reduced TNF‑α and IL‑1β expression in RAW 264.7 macrophages [REFS‑1]. While the study used whole extract rather than isolated tinosporaside, HPLC analysis identified tinosporaside as a constituent likely contributing synergistically to the observed effects [REFS‑1]. Neither borapetoside C nor borapetoside E has published data in inflammation‑associated anemia or hepcidin‑modulation models, positioning tinosporaside‑containing preparations as the only clerodane‑diterpenoid option with preliminary evidence in this therapeutic axis.

Inflammation‑anemia model

Class‑level inference

Extract increased Hb, reduced HAMP & cytokines

Wistar rat model; T. cordifolia extract (tinosporaside confirmed by HPLC)

Preliminary anti‑anemia‑of‑inflammation axis evidence

Extract data; pure compound verification needed

Evidence Dimension	Anti‑inflammatory and hepcidin‑modulating activity in anemia‑of‑inflammation model
Target Compound Data	T. cordifolia extract containing tinosporaside: significant increase in Hb and RBC; reduced HAMP gene expression; inhibited TNF‑α, IL‑1β, and NO production in RAW 264.7 cells [REFS‑1]
Comparator Or Baseline	Borapetoside C and borapetoside E: no published data in inflammation‑associated anemia or hepcidin‑modulation models. Inflammatory control group served as baseline within the study.
Quantified Difference	Qualitative presence of anti‑anemia‑of‑inflammation phenotype for tinosporaside‑containing extract vs. absence of any such data for comparator diterpenoids.
Conditions	Male Wistar rats; repeated HKBA injections to induce anemia; HPLC confirmation of tinosporaside in extract; gene expression analysis by RT‑PCR; RAW 264.7 macrophage cell line for cytokine assays [REFS‑1]

Why This Matters

For research programs exploring the intersection of metabolic disease and chronic inflammation (e.g., diabetic complications with anemic comorbidity), tinosporaside‑containing material provides a unique dual‑indication starting point among clerodane diterpenoids, expanding the procurement rationale beyond pure glucose‑lowering applications.

• [1] Ghatpande NS, Waghole RJ, Jadhav SH, Kulkarni PP, Misar AV. Tinospora cordifolia protects against inflammation associated anemia by modulating inflammatory cytokines and hepcidin expression in male Wistar rats. Sci Rep. 2019;9:10969. doi:10.1038/s41598‑019‑47458‑0 View Source

Tinosporaside Application Scenarios

Skeletal‑Muscle Insulin Resistance and Glucose Disposal Studies

Researchers investigating muscle‑specific glucose‑transport regulation should select tinosporaside as the tool compound of choice. Its demonstrated 2.15‑fold stimulation of basal glucose uptake in L6 myotubes, coupled with GLUT4 translocation (1.52‑fold) and confirmed dependency on both PI3K and AMPK pathways [REFS‑1], provides a uniquely characterized dual‑pathway activator for dissecting insulin‑dependent and insulin‑independent glucose‑disposal mechanisms in skeletal muscle. No other clerodane diterpenoid has published comparable L6‑myotube GLUT4‑translocation data with matched pathway‑inhibitor validation.

In Vivo Type 2 Diabetes Efficacy Screening

For rodent models of type 2 diabetes requiring oral compound administration, tinosporaside delivers a multi‑parametric efficacy dataset: 40.5 % fasting glucose reduction, 30.8 % OGTT AUC improvement, 27.4 % triglyceride decrease, and 34.4 % serum insulin decline in db/db mice at 30 mg/kg p.o. over 15 days [REFS‑1]. These integrated glycemic and lipid endpoints — confirmed alongside skeletal‑muscle PI3K/AMPK pathway activation — make tinosporaside the best‑characterized clerodane diterpenoid for metabolic‑syndrome‑oriented in‑vivo pharmacology programs.

α‑Glucosidase‑Targeted Screening and In Silico Prioritization

In silico screening programs focused on α‑glucosidase inhibition should prioritize tinosporaside based on its top‑ranked binding affinity (ΔG = −9.04 kcal/mol, Ki = 0.23 µM) among five T. cordifolia diterpenoids and the reference drug acarbose (Ki = 30.28 µM) [REFS‑2]. This 132‑fold Ki advantage over acarbose in the same docking model provides a quantitative, reproducible criterion for advancing tinosporaside into in‑vitro enzyme‑inhibition validation ahead of weaker‑binding in‑class analogues.

Tinosporaside as an Analytical Reference Standard

Quality‑control and analytical laboratories requiring authenticated tinosporaside reference material should source compound verified against the published HPTLC method (Rf 0.45, λ = 230 nm) and HPLC‑based quantification [REFS‑3, REFS‑4]. The documented variance in tinosporaside content between laboratory‑formulated (0.954 %) and marketed preparations (0 %–0.347 %) underscores the necessity of procuring analytically certified material rather than relying on unverified commercial sources [REFS‑3].

Application

Selection Property

Validation Focus

Skeletal muscle glucose disposal research

Reported dual PI3K/AMPK pathway engagement

GLUT4 translocation assay validation

Type 2 diabetes model‑response studies

Reported glucose and lipid endpoint data

In vivo model‑response validation

α‑Glucosidase inhibitor screening

Top‑ranked in silico binding affinity

Enzyme inhibition assay confirmation

Natural product analytical standardization

Validated HPTLC quantification method

Material identity and purity verification

• [1] Mishra A, Maurya R, Mishra S, et al. Tinosporaside from Tinospora cordifolia Encourages Skeletal Muscle Glucose Transport through Both PI‑3‑Kinase‑ and AMPK‑Dependent Mechanisms. Molecules. 2023;28(2):483. doi:10.3390/molecules28020483 View Source
• [2] In silico α‑Glucosidase Docking Study of Tinospora cordifolia Diterpenoids. Garuda — Garba Rujukan Digital, Kemdikbud, Indonesia. 2022. Accessed via https://garuda.kemdikbud.go.id/documents/detail/3063048 View Source
• [3] Jariwala JK, Saluja AK, Anajwala CC, Dakhara SL. Simultaneous estimation of Guggulsterone E & Z and Tinosporaside in Jivitprada vati by HPTLC method. Int J Green Pharm. 2014;8(3):187‑193. View Source
• [4] Evaluation of Tinospora species: T. cordifolia, T. sinensis and T. crispa with microscopic imaging, physicochemical properties and major compounds profiling for authentic uses. Genetic Resources and Crop Evolution. 2023. doi:10.1007/s10722‑023‑01718‑1 View Source